(2R,4S)-4-fluoro-2-(trifluoromethyl)pyrrolidine hydrochloride

• IUPAC Name: (2R,4S)-4-fluoro-2-(trifluoromethyl)pyrrolidine;hydrochloride
• InChI: InChI=1S/C5H7F4N.ClH/c6-3-1-4(10-2-3)5(7,8)9;/h3-4,10H,1-2H2;1H/t3-,4+;/m0./s1
• InChI Key: ABYPTFVDRSVIGM-RFKZQXLXSA-N
• Canonical SMILES: C1C(CNC1C(F)(F)F)F.Cl
• Isomeric SMILES: C1[C@@H](CN[C@H]1C(F)(F)F)F.Cl
• Molecular Formula: C5H8ClF4N
• Molecular Weight: 193.57 g/mol
• CAS No.: 2219353-73-6

Description

(2R,4S)-4-fluoro-2-(trifluoromethyl)pyrrolidine hydrochloride is a chemical compound with the CAS Number 2219353-73-6 . It falls under the category of pyrrolidine derivatives and is used in various research applications.

Molecular Structure Analysis

The molecular formula of This compound is C~5~H~8~ClF~4~N , with a molecular weight of approximately 193.57 g/mol . The chemical structure consists of a pyrrolidine ring with a fluorine atom and a trifluoromethyl group attached.

Scientific Research Applications

• Synthesis and Medicinal Chemistry : This compound serves as a critical intermediate in the synthesis of various heterocyclic and fluorinated molecules. For instance, the synthesis of fluorinated pyrrolidines and (fluoroalkyl)pyrrolidines has been highlighted for their importance in medicinal chemistry and organic synthesis, where such compounds are utilized in the preparation of medicinal drugs and as organocatalysts (Pfund & Lequeux, 2017).

• Organic Synthesis Enhancements : The compound has been identified as a useful reagent in the microwave-assisted fluorination of 2-acylpyrroles, leading to the synthesis of novel fluorinated compounds. This method exemplifies the utility of fluorinated reagents in enhancing reaction rates and selectivities in organic synthesis (Troegel & Lindel, 2012).

• Catalysis and Mechanistic Studies : Research has explored the combination of gold catalysis with Selectfluor for synthesizing fluorinated nitrogen heterocycles, demonstrating the compound's role in facilitating electrophilic fluorination. This work sheds light on mechanistic aspects and potential applications in developing new synthetic pathways (Simonneau et al., 2011).

• Chemical Sensing and Molecular Recognition : The compound has been used in the development of chemosensors for metal ions, indicating its potential in the design of selective and sensitive detection systems for environmental and biological applications. For example, a pyrrolidine constrained bipyridyl-dansyl conjugate synthesized through click chemistry demonstrates selective sensing capabilities for Al(3+) ions (Maity & Govindaraju, 2010).